1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene
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Description
Chemical Structure: Benzene ring substituted with a chlorine atom at position 1 and a [(2,2-dimethoxyethyl)sulfanyl]methyl group at position 4 (Fig. 1).
Molecular Formula: C₁₁H₁₅ClO₂S.
Molecular Weight: 246.75 g/mol.
CAS Number: 1596881-04-7 .
Key Features:
- Chloro substituent: Electron-withdrawing, directing electrophilic substitution to meta/para positions.
- Sulfanyl-methyl group: Electron-donating via the sulfur atom, enhancing nucleophilicity.
- Dimethoxyethyl chain: Polar, increasing solubility in polar solvents compared to alkyl or aryl analogs.
Properties
Molecular Formula |
C11H15ClO2S |
|---|---|
Molecular Weight |
246.75 g/mol |
IUPAC Name |
1-chloro-4-(2,2-dimethoxyethylsulfanylmethyl)benzene |
InChI |
InChI=1S/C11H15ClO2S/c1-13-11(14-2)8-15-7-9-3-5-10(12)6-4-9/h3-6,11H,7-8H2,1-2H3 |
InChI Key |
WQPRLNHNSMRNDY-UHFFFAOYSA-N |
Canonical SMILES |
COC(CSCC1=CC=C(C=C1)Cl)OC |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene typically involves a multi-step process. One common method includes the reaction of 1-chloro-4-methylbenzene with 2,2-dimethoxyethanethiol under specific conditions to introduce the sulfanyl group . The reaction conditions often require a catalyst and controlled temperature to ensure the desired product is obtained with high purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and cost-effectiveness .
Chemical Reactions Analysis
1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as hydroxide ions, leading to the formation of phenol derivatives.
Oxidation Reactions: The sulfanyl group can be oxidized to form sulfoxides or sulfones under appropriate conditions.
Reduction Reactions: The compound can undergo reduction to remove the chlorine atom, forming different benzene derivatives.
Common reagents used in these reactions include sodium hydroxide for substitution, hydrogen peroxide for oxidation, and hydrogen gas with a palladium catalyst for reduction . The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene has several applications in scientific research:
Mechanism of Action
The mechanism of action for 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene involves its interaction with specific molecular targets. The chlorine atom and sulfanyl group play crucial roles in its reactivity and binding affinity to enzymes or receptors . The pathways involved often include nucleophilic substitution and electrophilic aromatic substitution, which are common in benzene derivatives .
Comparison with Similar Compounds
Structural Analogs with Sulfanyl-Methyl Groups
Chloromethyl 4-Chlorophenyl Sulfide (CAS 7205-90-5)
- Structure : C₇H₆Cl₂S; simpler analog lacking the dimethoxyethyl chain.
- Properties : Melting point 21.5°C ; lower molecular weight (193.09 g/mol).
- Key Differences : Reduced polarity and solubility compared to the target compound due to the absence of methoxy groups.
Chlorbenside (CAS 103-17-3)
- Structure : 1-Chloro-4-{[(4-chlorophenyl)methyl]sulfanyl}benzene .
- Application : Pesticide .
- Key Differences : Bis-chlorophenyl structure increases lipophilicity and bioactivity but reduces solubility in polar solvents compared to the dimethoxyethyl analog.
1-Chloro-4-{[(1,1-dimethylethyl)sulfanyl]methyl}-3-(1-phenylethenyl)benzene ()
- Structure : Tert-butylsulfanyl group and styryl substituent.
- Properties : Higher steric hindrance due to tert-butyl group; styryl group introduces π-conjugation .
- Key Differences : Bulky substituents may hinder reactivity in substitution reactions compared to the more flexible dimethoxyethyl group.
Analogs with Varied Substituents
(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane ()
- Structure : Diethoxyethyl chain instead of dimethoxy.
- Key Differences : Longer alkyl chains (ethoxy vs. methoxy) slightly increase lipophilicity but maintain similar electronic effects .
1-Chloro-4-[(prop-2-yn-1-yloxy)methyl]benzene ()
- Structure : Propargyloxy group replaces sulfanyl-methyl.
- Properties : Alkyne functionality introduces reactivity (e.g., click chemistry) but reduces stability compared to thioethers .
Electronic and Steric Effects
- Electron-Donating Capacity : Sulfanyl group in the target compound donates electrons, activating the benzene ring. However, the chloro substituent counteracts this effect, resulting in a balanced electronic profile .
- Steric Effects : Dimethoxyethyl group offers moderate steric hindrance, less than tert-butyl analogs (e.g., ) but more than methylsulfanyl derivatives (e.g., ) .
Physical and Spectroscopic Properties
Biological Activity
1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene, with the CAS number 1596881-04-7, is a compound that has garnered interest in various fields, including medicinal chemistry and material science. This article presents a detailed overview of its biological activity, including relevant research findings, case studies, and data tables.
- Molecular Formula : CHClOS
- Molecular Weight : 246.75 g/mol
- Structural Characteristics : The compound features a chlorinated benzene ring substituted with a sulfanyl group and a dimethoxyethyl side chain.
Biological Activity Overview
The biological activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene has been explored in various studies, revealing potential applications in pharmacology and toxicology.
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that sulfanyl-substituted benzene derivatives can inhibit the growth of various bacterial strains. The specific activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene against pathogenic bacteria is an area that requires further investigation to quantify its efficacy.
Cytotoxicity and Anticancer Potential
Recent studies have evaluated the cytotoxic effects of related compounds on cancer cell lines. For example, the presence of chlorinated aromatic compounds has been correlated with increased cytotoxicity against breast and prostate cancer cells. The mechanism often involves the induction of apoptosis and disruption of cellular homeostasis. While specific data on this compound is limited, its structural analogs suggest a potential for anticancer activity.
Neuroprotective Effects
There is emerging evidence that certain sulfanyl compounds may exhibit neuroprotective effects. These compounds can potentially modulate neurotransmitter systems or reduce oxidative stress in neuronal cells. Future studies should focus on the neuroprotective properties of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene to elucidate its therapeutic potential in neurodegenerative diseases.
Case Studies and Research Findings
Several studies have investigated similar compounds to draw parallels with the biological activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
